Cas no 913504-69-5 (1-(furan-3-carbonyl)-4-phenylpiperazine)

• Product Name: 1-(furan-3-carbonyl)-4-phenylpiperazine
• CAS No: 913504-69-5
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 5342125
• Update Time: 2025-05-19

1-(furan-3-carbonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-carbonyl)-4-phenylpiperazine
• Cerep_003431
• furan-3-yl-(4-phenylpiperazin-1-yl)methanone
• HMS536L13
• Z166829764

• Inchi： 1S/C15H16N2O2/c18-15(13-6-11-19-12-13)17-9-7-16(8-10-17)14-4-2-1-3-5-14/h1-6,11-12H,7-10H2
• InChI Key： SOAFNNGACFMMAN-UHFFFAOYSA-N
• SMILES： O=C(C1=COC=C1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 1-(furan-3-carbonyl)-4-phenylpiperazine

1-(Furan-3-carbonyl)-4-phenylpiperazine (CAS No. 913504-69-5): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 1-(furan-3-carbonyl)-4-phenylpiperazine (CAS No. 913504-69-5) has emerged as a compound of significant interest. This molecule, characterized by its unique furan and piperazine moieties, offers a versatile scaffold for drug discovery and material science applications. Its CAS number 913504-69-5 serves as a critical identifier for researchers and industry professionals seeking precise chemical data.

The structural features of 1-(furan-3-carbonyl)-4-phenylpiperazine include a furan-3-carbonyl group linked to a 4-phenylpiperazine core. This combination imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in modulating biological targets, particularly in the context of neuropharmacology and GPCR (G-protein-coupled receptor) research, areas that have garnered substantial attention in 2023–2024 due to advancements in precision medicine.

One of the most searched questions related to this compound is: *"What are the applications of 1-(furan-3-carbonyl)-4-phenylpiperazine in drug development?"* Current research suggests its utility as a pharmacophore in designing ligands for serotonin and dopamine receptors, aligning with the growing demand for CNS (central nervous system) therapeutics. The furan ring in its structure is particularly noteworthy, as furan derivatives are increasingly explored for their bioisosteric potential—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a synthetic perspective, the CAS 913504-69-5 compound is often synthesized via amide coupling reactions between furan-3-carboxylic acid and 1-phenylpiperazine. This method is favored for its high yield and compatibility with green chemistry principles, a trend heavily emphasized in modern organic synthesis. Researchers frequently search for *"optimized synthesis protocols for 1-(furan-3-carbonyl)-4-phenylpiperazine,"* reflecting the demand for reproducible and scalable methodologies.

Beyond pharmaceuticals, 1-(furan-3-carbonyl)-4-phenylpiperazine has found niche applications in material science, particularly in the development of organic semiconductors and ligands for catalysis. Its conjugated system and electron-rich furan moiety contribute to interesting photophysical properties, a subject of interest in renewable energy research. Keywords like *"piperazine derivatives in OLEDs"* and *"furan-based catalysts"* are frequently associated with this compound in academic literature.

In summary, 1-(furan-3-carbonyl)-4-phenylpiperazine (CAS No. 913504-69-5) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, material innovation, and green chemistry ensures its continued prominence in scientific discourse. As AI-assisted molecular design gains traction, this compound’s structural versatility positions it as a candidate for future breakthroughs in targeted therapies and sustainable technologies.